![molecular formula C16H16FN3O3S B2738101 2-fluoro-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzamide CAS No. 2034590-53-7](/img/structure/B2738101.png)
2-fluoro-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzamide
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Description
2-fluoro-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C16H16FN3O3S and its molecular weight is 349.38. The purity is usually 95%.
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Scientific Research Applications
Radiolabeling and Biological Properties Evaluation
One application of fluorinated derivatives like 2-fluoro-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzamide is in the development of radiolabeled compounds for biological studies. For instance, Lang et al. (1999) synthesized various fluorinated derivatives of WAY 100635 and evaluated their biological properties in rats, including brain and blood clearance rates. These compounds were studied for their potential in assessing dynamic changes in serotonin levels and receptor distribution, demonstrating the utility of such fluorinated compounds in neurobiological research (Lang et al., 1999).
Electronic Properties in Donor-Acceptor Systems
In the field of material science, fluorinated compounds like the one are used to investigate electronic properties in donor-acceptor systems. Çakal et al. (2021) studied the effect of different sized heteroatoms on the dihedral angle and planarity of fluorinated acceptor-based systems. This research highlights the role of such compounds in understanding and designing materials with specific electronic and optical properties (Çakal et al., 2021).
Antimicrobial and Biological Activity Studies
Compounds like this compound are also used in the synthesis of molecules with potential antimicrobial activities. Başoğlu et al. (2013) synthesized various ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates and evaluated their antimicrobial, antiurease, and antilipase activities. These studies contribute to the discovery of new drugs and understanding the biological activity of such compounds (Başoğlu et al., 2013).
Photovoltaic and Optoelectronic Applications
Fluorinated benzamide compounds are also relevant in the development of materials for photovoltaic applications. Xu et al. (2016) designed polymers using fluorinated benzo[c][1,2,5]thiadiazole for organic photovoltaic applications. These studies are crucial for advancing solar energy technologies and understanding the impact of such compounds on optoelectronic properties (Xu et al., 2016).
Cancer Research
In the field of cancer research, fluorinated benzamides have been studied for their antitumor properties. Hutchinson et al. (2001) synthesized fluorinated 2-(4-aminophenyl)benzothiazoles and evaluated their cytotoxicity in various cancer cell lines, highlighting the potential of such compounds in the development of anticancer drugs (Hutchinson et al., 2001).
properties
IUPAC Name |
2-fluoro-N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN3O3S/c1-19-14-8-4-5-9-15(14)20(24(19,22)23)11-10-18-16(21)12-6-2-3-7-13(12)17/h2-9H,10-11H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVYRVVBWVQRSPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N(S1(=O)=O)CCNC(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.